4-[(2,3-dihydro-1H-indol-1-yl)methyl]oxan-4-ol
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Overview
Description
Indole derivatives are a significant class of heterocyclic compounds that play a crucial role in cell biology . They are found in many natural products and drugs, and their application as biologically active compounds for the treatment of various health conditions has attracted increasing attention in recent years .
Synthesis Analysis
The synthesis of indole derivatives has been a subject of interest in the chemical community due to their biological significance . Various methods have been developed for the synthesis of indole derivatives, highlighting their importance in the construction of alkaloids .Molecular Structure Analysis
Indole is a heterocyclic compound consisting of a benzene ring fused to a pyrrole ring. The indole moiety is prevalent in many biologically active molecules, including certain alkaloids .Chemical Reactions Analysis
Indole derivatives can undergo a variety of chemical reactions, thanks to the reactivity of the indole ring. The type of reactions and the products formed can vary widely depending on the specific indole derivative and the reaction conditions .Physical and Chemical Properties Analysis
The physical and chemical properties of indole derivatives can vary widely depending on their specific structure. For example, they can range from crystalline solids to liquids, and their solubility in various solvents can also vary .Scientific Research Applications
1. Synthesis and Characterization
- Research on 4-[(2,3-dihydro-1H-indol-1-yl)methyl]oxan-4-ol involves its synthesis and characterization in various contexts. For instance, studies have explored the catalytic synthesis of related compounds, such as tetrahydrofurans and hexanoic acid esters, using different catalysts and reaction conditions (Gabriele et al., 2000), (El-Samahy, 2005). These studies contribute to the understanding of the chemical properties and potential applications of these compounds.
2. Coordination Chemistry
- The coordination chemistry of oxazoline ligands, which are structurally related to this compound, has been extensively studied. This research is significant for its application in transition metal-catalyzed asymmetric organic syntheses, providing insights into the versatility and synthesis of these ligands from readily available precursors (Gómez et al., 1999).
3. Biological Activity
- Studies have also focused on the biological activity of compounds containing the indole structure, which is a component of this compound. For instance, research on oxindoles and their derivatives, which are structurally similar, has revealed their presence in a wide array of biologically active molecules, underscoring their significance in the synthesis of natural and synthetic compounds (Bui et al., 2009).
4. Structural and Electronic Properties
- Another aspect of research involves the study of molecular structures and electronic properties of related compounds. For example, the synthesis and characterization of oligomers containing this compound derivatives have been investigated, providing insights into their stability and potential applications in materials science (Kaya & Koyuncu, 2003).
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological processes, contributing to the compound’s broad-spectrum biological activities .
Mode of Action
Indole derivatives are known to interact with their targets, causing changes that result in various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Biochemical Pathways
Indole derivatives are known to affect a variety of biochemical pathways due to their interaction with multiple receptors . The downstream effects of these interactions contribute to the compound’s diverse biological activities .
Result of Action
The broad range of biological activities exhibited by indole derivatives suggests that their effects at the molecular and cellular level are diverse .
Safety and Hazards
Future Directions
Given the wide range of biological activities exhibited by indole derivatives, there is significant interest in further exploring their potential for the development of new therapeutic agents . This includes the synthesis of new indole derivatives, the investigation of their biological activities, and the development of more effective and safer drugs based on indole derivatives .
Properties
IUPAC Name |
4-(2,3-dihydroindol-1-ylmethyl)oxan-4-ol |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c16-14(6-9-17-10-7-14)11-15-8-5-12-3-1-2-4-13(12)15/h1-4,16H,5-11H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJSAEIWFQBLVIG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)CC3(CCOCC3)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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